Cas no 2639458-16-3 (tert-butyl 3-amino-6-butylthieno2,3-bpyridine-2-carboxylate)

• Product Name: tert-butyl 3-amino-6-butylthieno2,3-bpyridine-2-carboxylate
• CAS No: 2639458-16-3
• MF: C₁₆H₂₂N₂O₂S
• MW: 306.423082828522
• CID: 5665371
• PubChem ID: 165903025
• Update Time: 2025-05-19

tert-butyl 3-amino-6-butylthieno2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-6-butylthieno[2,3-b]pyridine-2-carboxylate
• 2639458-16-3
• EN300-27727807
• tert-butyl 3-amino-6-butylthieno2,3-bpyridine-2-carboxylate

• Inchi： 1S/C16H22N2O2S/c1-5-6-7-10-8-9-11-12(17)13(21-14(11)18-10)15(19)20-16(2,3)4/h8-9H,5-7,17H2,1-4H3
• InChI Key： QKNGWWSDWPCLSP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC(C)(C)C)=C(C2=CC=C(CCCC)N=C12)N

Computed Properties

• Exact Mass: 306.14019912g/mol
• Monoisotopic Mass: 306.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl 3-amino-6-butylthieno2,3-bpyridine-2-carboxylate

tert-butyl 3-amino-6-butylthieno[2,3-b]pyridine-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-amino-6-butylthieno[2,3-b]pyridine-2-carboxylate, identified by the CAS number 2639458-16-3, is a complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of thienopyridines, which are heterocyclic aromatic compounds known for their unique electronic properties and versatility in chemical synthesis. The structure of this compound features a thienopyridine ring system substituted with a tert-butyl group, an amino group, and a butylthio group, making it a valuable substrate for further functionalization and exploration in drug discovery and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling reactions, oxidations, and reductions. The incorporation of the tert-butyl group enhances the molecule's lipophilicity, while the amino group provides opportunities for further modification, such as the introduction of bioactive moieties or the formation of peptide bonds. The butylthio substituent contributes to the compound's stability and solubility properties, making it suitable for various applications in pharmaceuticals and agrochemicals.

In terms of biological activity, studies have shown that tert-butyl 3-amino-6-butylthieno[2,3-b]pyridine-2-carboxylate exhibits potent inhibitory effects against certain enzymes associated with inflammatory diseases and neurodegenerative disorders. Researchers have utilized this compound as a lead structure for designing novel therapeutic agents targeting these conditions. Furthermore, its ability to act as a ligand in metalloenzyme catalysis has opened new avenues in asymmetric synthesis and catalytic processes.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Its thienopyridine core can be incorporated into organic semiconductors and light-emitting materials due to its conjugated π-system, which facilitates charge transport and optical properties. Recent studies have demonstrated its potential as a building block for organic photovoltaic devices, where its electronic properties contribute to enhanced efficiency and stability under operational conditions.

In addition to its direct applications, tert-butyl 3-amino-6-butylthieno[2,3-b]pyridine-2-carboxylate serves as a valuable intermediate in the synthesis of more complex molecules. Its modular structure allows chemists to introduce diverse substituents at various positions on the thienopyridine ring, enabling the creation of libraries of compounds for high-throughput screening in drug discovery programs. This versatility underscores its importance as both a standalone compound and a precursor for more advanced chemical entities.

The exploration of this compound's properties continues to be an active area of research. Scientists are investigating its interactions with biological systems at the molecular level, aiming to uncover new mechanisms of action that could lead to innovative therapeutic strategies. Additionally, efforts are underway to optimize its synthesis pathways for large-scale production, ensuring its availability for both academic and industrial applications.

In conclusion, tert-butyl 3-amino-6-butylthieno[2,3-b]pyridine-2-carboxylate stands out as a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure, combined with its versatile functional groups, positions it as a key player in contemporary research aimed at addressing pressing challenges in medicine, materials science, and beyond. As research into this compound progresses, it is anticipated that new insights will emerge, further expanding its utility and impact on various scientific domains.